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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)pentan-1-amine

Cat. No.: B12970111

Get Quote

Introduction
1-(4-Chlorophenyl)pentan-1-amine is a primary amine of significant interest in medicinal

chemistry and drug development. Its structural motif, featuring a chlorinated phenyl ring and a

pentylamine chain, serves as a valuable scaffold for the synthesis of various biologically active

compounds. This document provides a comprehensive, field-proven experimental protocol for

the synthesis of 1-(4-Chlorophenyl)pentan-1-amine, designed for researchers, scientists, and

professionals in drug development. The outlined procedure is based on the principles of

reductive amination, a robust and widely utilized method for the formation of carbon-nitrogen

bonds.[1][2] This protocol emphasizes safety, reproducibility, and a thorough understanding of

the underlying chemical transformations.

Chemical and Physical Properties
A summary of the key chemical and physical properties of the target compound, 1-(4-
Chlorophenyl)pentan-1-amine, is provided below.
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Property Value Source

Molecular Formula C9H12ClN [3]

Molecular Weight 169.65 g/mol [3]

CAS Number 74788-46-8 [3]

Appearance Expected to be a solid or oil N/A

Boiling Point Not explicitly available N/A

Melting Point Not explicitly available N/A

Reaction Scheme & Mechanism
The synthesis of 1-(4-Chlorophenyl)pentan-1-amine is achieved via a two-step, one-pot

reductive amination of 4'-chlorovalerophenone. The reaction proceeds through the formation of

an intermediate oxime, which is subsequently reduced to the desired primary amine.
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4'-Chlorovalerophenone

1-(4-chlorophenyl)-N-
hydroxypentan-1-imine
(Oxime Intermediate)

+ Triethylamine

Hydroxylamine
Hydrochloride (NH2OH·HCl) 1-(4-Chlorophenyl)pentan-1-amine

Reduction

Borane-THF
Complex
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Step 1: Oxime Formation

Step 2: Reduction of Oxime

Step 3: Purification

Combine 4'-Chlorovalerophenone,
Hydroxylamine HCl, and Triethylamine in Ethanol

Stir at room temperature for 16 hours

Evaporate solvent under reduced pressure

Extract with Ethyl Acetate

Wash with water and brine

Dry over MgSO4 and concentrate

Dissolve crude oxime in anhydrous THF

Add Borane-THF complex dropwise

Heat to 80°C for 16 hours

Cool and quench with 1M HCl

Extract with Ethyl Acetate

Wash with NaHCO3 and brine

Dry over MgSO4 and concentrate

Purify crude product by
silica gel column chromatography

(Hexane/Ethyl Acetate eluent)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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